6-Bromo-1,2,3-benzothiadiazole

• IUPAC Name: 6-bromo-1,2,3-benzothiadiazole
• InChI: InChI=1S/C6H3BrN2S/c7-4-1-2-5-6(3-4)10-9-8-5/h1-3H
• InChI Key: HRDFWZRRQDWWAB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1Br)SN=N2
• Molecular Formula: C6H3BrN2S
• DSSTOX Substance ID: DTXSID101305602
• Molecular Weight: 215.07 g/mol
• CAS RN: 31860-02-3

Description

6-Bromo-1,2,3-benzothiadiazole is a chemical compound that is a derivative of benzothiadiazole. It is used as a building block or monomer for the synthesis of light-emitting diodes and conducting polymers for organic electronics.

Synthesis Analysis

The synthesis of this compound involves the reaction of 2-aminothiophenol with bromine. The reaction conditions are optimized to avoid intermediate halogenation reactions and the formation of toxic organometallic by-products.

Molecular Structure Analysis

The molecular structure of this compound has been studied using X-ray diffraction analysis and ab initio calculations. The bromine substituent exhibits electron acceptor properties and significantly increases the electron affinity values.

Chemical Reactions Analysis

This compound is less nucleophilic than naphthalene and nitration is slow. The bromine atoms improve the electrical deficiency of bromobenzo-bis-thiadiazoles nearly without affecting aromaticity.

Physical And Chemical Properties Analysis

This compound is a colorless solid that is soluble in organic solvents. The bromine substituent exhibits electron acceptor properties and significantly increases the electron affinity values.

Scientific Research Applications

Synthesis and Characterization of Luminescent Materials

• Application: "6-Bromo-1,2,3-benzothiadiazole" derivatives have been synthesized and characterized for their luminescent properties. A study found that certain derivatives exhibit improved optical properties and thermostability due to the introduction of carbazole moieties, making them efficient luminescent materials (Tao et al., 2011).

Development of Organic Semiconductors

• Application: Benzothiadiazole derivatives are used in the development of organic semiconductors. The introduction of isomers of "benzo[d][1,2,3]thiadiazole" in copolymers has been shown to facilitate high-performance in optoelectronic devices, with applications in transistors, solar cells, photodetectors, and thermoelectrics (Chen et al., 2016).

Photocatalytic Applications

• Application: "this compound" derivatives have been explored for photocatalytic applications. A novel conjugated microporous polymer incorporating benzothiadiazole units demonstrated superior photocatalytic performance under visible light for environmental applications (Yang et al., 2017).

Antibacterial Activity

• Application: Certain compounds containing "this compound" structures have been synthesized and evaluated for their antibacterial properties. A study reported that these compounds show strong inhibitory activity against specific strains of bacteria, indicating potential for developing new antibacterial agents (Abdel-Aziem et al., 2021).

Antimalarial Activity

• Application: Bromo-benzothiophene carboxamide derivatives, closely related to "this compound," have been investigated for their potential as antimalarial agents. Research has shown these compounds to be effective in inhibiting the asexual blood stages of Plasmodium in vitro and in vivo (Banerjee et al., 2011).

Electronic and Optical Properties

• Application: The electronic and optical properties of phenylamino- and pyridylamino-derivatives of 2,1,3-benzothiadiazole, including "this compound," have been extensively studied. Research has shown that aryl substituents and noncovalent interactions can significantly affect the absorption and emission properties of these compounds in both solid and solution states (Sukhikh et al., 2019).

Synthesis of Novel Organic Compounds

• Application: The "this compound" framework has been used in the synthesis of novel organic compounds, such as various derivatives and polymorphs, that demonstrate potential for diverse applications. For example, new luminophore polymorphs with mechanochromic properties have been developed, highlighting its versatility in materials science (Echeverri et al., 2020).

Targeted Cancer Therapies

• Application: Some derivatives of "this compound" have been investigated for their potential as targeted anticancer agents, particularly as EGFR inhibitors. These compounds have shown efficacy in inhibiting cancer cell growth, demonstrating their potential in the development of new cancer therapies (Allam et al., 2020).

Safety and Hazards

6-Bromo-1,2,3-benzothiadiazole is considered hazardous. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation. It is advised to avoid dust formation, breathing mist, gas or vapors, and contact with skin and eyes.

Future Directions

The future directions for 6-Bromo-1,2,3-benzothiadiazole could involve its use in the synthesis of organic photovoltaic components. It could also be used to construct high-performance donor–acceptor polymers in organic electronics.

Mechanism of Action

Target of Action

6-Bromo-1,2,3-benzothiadiazole is a new electron-withdrawing building block that can be used to obtain potentially interesting compounds for the synthesis of OLEDs and organic solar cells components . .

Mode of Action

The mode of action of this compound is primarily through its interaction with its targets. The electronic structure and delocalization in this compound were studied using X-ray diffraction analysis and ab initio calculations .

Biochemical Pathways

It’s known that the compound can be used in the synthesis of oleds and organic solar cells components , suggesting that it may interact with biochemical pathways related to these processes.

Result of Action

The compound’s electron-withdrawing properties and increased reactivity due to the incorporation of bromine atoms suggest that it may have significant effects on the electronic structure and reactivity of other compounds .